1-(4-Fluorobenzoyl)-4-methylpiperidine

• Molecular Formula: C13H16FNO
• Molecular Weight: 221.27 g/mol
• SMILES: CC1CCN(CC1)C(=O)C2=CC=C(C=C2)F
• InChI: InChI=1S/C13H16FNO/c1-10-6-8-15(9-7-10)13(16)11-2-4-12(14)5-3-11/h2-5,10H,6-9H2,1H3
• InChIKey: BGUJLCDFPQKVRV-UHFFFAOYSA-N

Problem: Uncontrolled optical/thermal variability from halogen-substitution differences compromises assay reproducibility. Solution: 1-(4-Fluorobenzoyl)-4-methylpiperidine (FPMPM) provides experimentally verified benchmarks (prompt fluorescence 3.72 ns, optical bandgap 2.82 eV, mp 70.4 °C) that ensure batch-to-batch consistency in SAR, NLO, and time-resolved imaging studies. • 97%+ purity minimises fluorescent contaminants that distort lifetime measurements. • 37 °C lower melting point vs. the 4-Cl analog simplifies melt-casting and thin-film fabrication. • Available for immediate dispatch with full analytical documentation.

1-(4-Fluorobenzoyl)-4-methylpiperidine Properties & Specifications

1-(4-Fluorobenzoyl)-4-methylpiperidine is a synthetic N‑aroyl‑4‑methylpiperidine derivative with the systematic IUPAC name (4‑fluorophenyl)(4‑methylpiperidin‑1‑yl)methanone [1]. This heterocyclic compound (C₁₃H₁₆FNO; molecular weight 221.27 g/mol) features a para‑fluorobenzoyl group and a 4‑methyl substituent on the piperidine ring, and is primarily available as a research chemical (typical purity ≥97%) . Understanding its empirically verified differentiation from structurally related analogs is critical for correct material selection in optical, materials science, and biological screening applications.

Optical bandgap comparison Supports visible‑light photonic material differentiation studies vs. 4‑Cl analog

Fluorescence lifetime probe Enables time‑resolved discrimination in fluorescence‑based assay development

Halogen‑dependent SAR Fluoro vs. chloro comparator for antimicrobial spectrum screening campaigns

Melt processing research Low melting point supports melt‑casting and thin‑film fabrication workflow

Computational benchmark Crystal structure and DFT validation for 4‑fluorobenzoyl piperidine scaffolds

• [1] PubChem Compound Summary for CID 797389. (2025). 1-(4-Fluorobenzoyl)-4-methylpiperidine. National Library of Medicine. View Source

1-(4-Fluorobenzoyl)-4-methylpiperidine: Non-Interchangeable Analogs

Superficially identical cores (N‑aroyl‑4‑methylpiperidines) can produce sharply divergent performance because the halogen identity and ring substitution pattern govern electronic structure, optical behaviour, thermal stability, and biological activity. Direct comparative studies show that replacing the 4‑fluoro substituent with a 4‑chloro group changes the optical bandgap by >1 eV, shifts prompt fluorescence lifetime by ~0.9 ns, alters the melting point by ~37 °C, and reverses the antimicrobial selectivity between antibacterial and antifungal activity [1]. Positional isomerism (e.g., 2‑fluorobenzoyl vs. 4‑fluorobenzoyl) further modulates molecular dipole and hydrogen‑bonding capacity, affecting solubility and molecular recognition . These quantifiable divergences mean that procurement without specification verification risks introducing uncontrolled variables into optical, thermal, or bioactivity assays.

Optical bandgap and fluorescence lifetime differ markedly vs. 4‑Cl analog, altering excitation wavelength compatibility.

Melting point substantially lower than 4‑Cl congener; melt‑processing parameters may not transfer directly.

Antimicrobial selectivity inverts: 4‑F scaffold shows distinct spectrum; not a surrogate for 4‑Cl SAR campaigns.

Positional isomers (2‑F vs. 4‑F) alter dipole and solubility; confirm substitution pattern before procurement.

• [1] Srividya, J., Jonathan, D. R., Revathi, B. K., Sivamadhavi, V., & Anbalagan, G. (2023). Molecular structure analysis of 4-fluoro phenyl(4-methyl piperidin-1-yl) methanone and a comparative study of its optical, antimicrobial and antioxidant activities with 4-chloro phenyl (4-methyl piperidin-1-yl) methanone. Journal of Molecular Structure, 1271, 134080. View Source

1-(4-Fluorobenzoyl)-4-methylpiperidine: Quantitative Comparison Data

Optical Bandgap vs. 4-Chloro Analog

FPMPM exhibits a significantly smaller optical bandgap than its direct 4‑chloro congener (CPMPM). The bandgap reduction makes FPMPM more suitable for visible‑light‑responsive applications [1].

Optical bandgap

Head-to-head

2.82 eV vs. 3.97 eV (4‑Cl)

Δ −1.15 eV (29% lower)

Supports visible‑region excitation; determines photonic study design

Thin‑film UV‑vis; Tauc plot; room temp.; 440 nm onset

Evidence Dimension	Optical bandgap (Tauc plot from UV-vis)
Target Compound Data	2.82 eV
Comparator Or Baseline	CPMPM (4-chloro analog): 3.97 eV
Quantified Difference	Δ = −1.15 eV (29% lower bandgap for FPMPM)
Conditions	Thin‑film UV‑vis absorption; Tauc's plot method; room temperature

Why This Matters

The 1.15 eV narrower bandgap places FPMPM in a different optical window (2.82 eV ≈ 440 nm onset) compared to CPMPM (3.97 eV ≈ 312 nm), directly dictating excitation wavelength choice in photonic experiments.

• [1] Srividya, J., Jonathan, D. R., Revathi, B. K., Sivamadhavi, V., & Anbalagan, G. (2023). Journal of Molecular Structure, 1271, 134080. View Source

Prompt Fluorescence Lifetime vs. Chloro Analog

In time‑resolved fluorescence measurements, FPMPM shows a longer prompt fluorescence decay constant, indicating a distinct excited‑state relaxation pathway relative to CPMPM [1].

Prompt fluorescence

Head-to-head

3.72 ns (54%) vs. 2.85 ns (69%)

Δ +0.87 ns; amplitude −15 pp

Enables lifetime‑based assay discrimination

TCSPC; room temp.; distinct excited‑state partitioning

Evidence Dimension	Prompt fluorescence decay lifetime
Target Compound Data	3.72 (2) ns (54 (1)% fractional contribution)
Comparator Or Baseline	CPMPM: 2.85 (1) ns (69 (1)% fractional contribution)
Quantified Difference	Δ = +0.87 ns (30% longer prompt lifetime for FPMPM); fractional amplitude 15 percentage‑points lower
Conditions	Time‑correlated single‑photon counting (TCSPC); room temperature

Why This Matters

The 0.87 ns longer prompt lifetime and distinct excited‑state population partitioning provide an experimentally measurable handle to distinguish FPMPM from its chloro analog in fluorescence‑based assays and imaging probe development.

• [1] Srividya, J., Jonathan, D. R., Revathi, B. K., Sivamadhavi, V., & Anbalagan, G. (2023). Journal of Molecular Structure, 1271, 134080. View Source

Melting Point vs. 4-Chloro Analog

Thermogravimetry‑DSC reveals a markedly lower melting endotherm for FPMPM, conferring a practical processing advantage for melt‑based fabrication [1].

Melting point

Head-to-head

70.4 °C vs. 107 °C (4‑Cl)

Δ −36.6 °C (34% lower)

Supports low‑temperature melt processing; storage review advised

TG‑DSC; nitrogen atmosphere; onset value

Evidence Dimension	Melting point (onset, DSC)
Target Compound Data	70.4 °C
Comparator Or Baseline	CPMPM: 107 °C
Quantified Difference	Δ = −36.6 °C (34% lower melting point for FPMPM)
Conditions	Thermogravimetry coupled with Differential Scanning Calorimetry (TG‑DSC); nitrogen atmosphere

Why This Matters

A melting point of 70.4 °C versus 107 °C determines whether a compound can be processed via low‑temperature melt methods, and alters shelf‑life and storage requirements under ambient conditions.

• [1] Srividya, J., Jonathan, D. R., Revathi, B. K., Sivamadhavi, V., & Anbalagan, G. (2023). Journal of Molecular Structure, 1271, 134080. View Source

Third-Order Nonlinear Susceptibility vs. Chloro Analog

Z‑scan measurements demonstrate that FPMPM possesses a lower third‑order nonlinear optical susceptibility, accompanied by positive nonlinear absorption and thermal lensing behaviour [1].

Nonlinear χ⁽³⁾

Head-to-head

3.44 × 10⁻⁶ e.s.u. vs. 3.85 × 10⁻⁶ e.s.u. (4‑Cl)

Δ −0.41 × 10⁻⁶ e.s.u. (10.6% lower)

Affects optical limiting threshold; reverse saturable absorption context

Z‑scan; CW laser; room temperature

Evidence Dimension	Third‑order nonlinear optical susceptibility χ⁽³⁾
Target Compound Data	3.44 × 10⁻⁶ e.s.u.
Comparator Or Baseline	CPMPM: 3.85 × 10⁻⁶ e.s.u.
Quantified Difference	Δ = −0.41 × 10⁻⁶ e.s.u. (10.6% lower χ⁽³⁾ for FPMPM)
Conditions	Z‑scan technique; CW laser excitation; room temperature

Why This Matters

The 11% lower nonlinear susceptibility alters the optical limiting threshold and reverse saturable absorption characteristics, making FPMPM and CPMPM non‑interchangeable in nonlinear optical device design.

• [1] Srividya, J., Jonathan, D. R., Revathi, B. K., Sivamadhavi, V., & Anbalagan, G. (2023). Journal of Molecular Structure, 1271, 134080. View Source

Delayed Fluorescence & Triplet Behavior vs. Chloro Analog

Both compounds exhibit a long‑lived delayed fluorescence component, but FPMPM shows a slightly shorter delayed lifetime with higher fractional contribution from the intermediate triplet state, consistent with its distinct intersystem crossing dynamics [1].

Delayed fluorescence

Head-to-head

31.5 ns vs. 33.1 ns (4‑Cl)

Δ −1.6 ns (4.8% shorter)

Relevant for triplet‑mediated scintillator and time‑gated detection studies

Time‑resolved photoluminescence; room temp.

Evidence Dimension	Delayed fluorescence lifetime
Target Compound Data	31.5 (8) ns
Comparator Or Baseline	CPMPM: 33.1 (1) ns
Quantified Difference	Δ = −1.6 ns (4.8% shorter delayed lifetime for FPMPM)
Conditions	Time‑resolved photoluminescence; room temperature

Why This Matters

The delayed fluorescence characteristics influence triplet‑mediated processes relevant to scintillator performance and oxygen‑sensing applications; the measurable 1.6 ns difference is significant for time‑gated detection schemes.

• [1] Srividya, J., Jonathan, D. R., Revathi, B. K., Sivamadhavi, V., & Anbalagan, G. (2023). Journal of Molecular Structure, 1271, 134080. View Source

Antimicrobial Selectivity Inversion vs. Chloro Analog

The fluoro substituent imparts high hydrophobicity and lipophilicity to FPMPM, which mitigates antibacterial potency, whereas the chloro analog CPMPM exhibits robust antifungal activity against Trichoderma spp. referenced to amphotericin‑B. Quantitative MIC values are not reported in the primary comparison study, limiting the strength of this differentiation [1].

Antimicrobial spectrum

Data to verify

Qualitative inversion: reduced antibacterial, no antifungal vs. 4‑Cl robust anti‑Trichoderma activity

Supports SAR screening; MIC values not reported—requires independent determination

Disc diffusion context; abstract‑level detail

Evidence Dimension	Antimicrobial activity spectrum (qualitative)
Target Compound Data	Reduced antibacterial activity vs. CPMPM; no pronounced antifungal activity
Comparator Or Baseline	CPMPM: robust anti‑Trichoderma activity (qualitative comparison to amphotericin‑B); susceptible antibacterial activity
Quantified Difference	Qualitative spectrum inversion; MIC values not available
Conditions	Disc diffusion / broth dilution (details not provided in abstract); Trichoderma spp. and bacterial strains

Why This Matters

For biological screening programs, the inverted antimicrobial selectivity between FPMPM and CPMPM means the 4‑fluoro compound cannot serve as a surrogate for the 4‑chloro scaffold; explicit MIC determination is required before procurement commitment.

• [1] Srividya, J., Jonathan, D. R., Revathi, B. K., Sivamadhavi, V., & Anbalagan, G. (2023). Journal of Molecular Structure, 1271, 134080. View Source

1-(4-Fluorobenzoyl)-4-methylpiperidine Application Scenarios

Optical Imaging and Fluorescence-Lifetime Probes

The prompt fluorescence decay of 3.72 ns and the distinct delayed fluorescence component (31.5 ns) make FPMPM a candidate for time‑resolved fluorescence imaging and lifetime‑based sensing [1]. Its longer prompt lifetime versus CPMPM (2.85 ns) allows easier temporal discrimination from background auto‑fluorescence. Procurement should specify the 97%+ purity grade to minimize fluorescent impurities that distort lifetime measurements.

Low-Melting Organic Scintillators & Photonic Materials

With a melting point of 70.4 °C and an optical bandgap of 2.82 eV, FPMPM is processable at moderate temperatures and active in the visible‑near‑UV region [1]. The reverse saturable absorption and measurable χ⁽³⁾ (3.44 × 10⁻⁶ e.s.u.) support exploration as a nonlinear optical material or scintillating component. The 37 °C lower melting point relative to CPMPM simplifies melt‑casting and thin‑film fabrication.

Halogen-Dependent SAR in Antimicrobial Discovery

FPMPM serves as a comparative fluoro‑probe in SAR campaigns where the 4‑chloro analog (CPMPM) demonstrates antifungal activity [1]. The divergent antibacterial/antifungal selectivity illustrates the critical role of halogen identity. Researchers procuring both compounds simultaneously can use the known optical and thermal benchmarks as positive controls for batch identity verification.

Computational Chemistry & Crystallographic Reference

The experimentally determined crystal structure (monoclinic P2₁/n, dihedral angle 36.76(8)°) [1] and computed molecular descriptors from PubChem (XLogP3‑AA = 2.8; TPSA = 20.3 Ų) [2] provide a validated benchmark for DFT calculations and molecular docking studies. The 4‑fluoro substitution pattern yields distinct electrostatic potential surfaces compared to 2‑fluoro and 3‑fluoro positional isomers, enabling method validation studies.

Application

Selection Property

Validation Focus

Time‑resolved fluorescence imaging studies

Prompt fluorescence lifetime

Decay kinetics verification and impurity screening

Low‑temperature melt‑processed photonic materials

Melting point and optical bandgap

Thermal processing window and nonlinear absorption review

Halogen‑dependent antimicrobial SAR comparator

Fluoro vs. chloro activity spectrum

Qualitative MIC determination and batch comparison

Computational chemistry and crystallographic reference

Crystal structure and molecular descriptors

DFT benchmarking and electrostatic potential mapping

• [1] Srividya, J., Jonathan, D. R., Revathi, B. K., Sivamadhavi, V., & Anbalagan, G. (2023). Journal of Molecular Structure, 1271, 134080. View Source
• [2] PubChem Compound Summary for CID 797389. (2025). 1-(4-Fluorobenzoyl)-4-methylpiperidine. National Library of Medicine. View Source